Cas no 53112-26-8 (4-Methyl-N-phenyl-2-pyrimidinamine)
4-Methyl-N-phenyl-2-pyrimidinamine is a pyrimidine derivative with a molecular formula of C11H11N3. This compound features a pyrimidine core substituted with a methyl group at the 4-position and a phenylamino group at the 2-position, imparting unique electronic and steric properties. It serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The structural motif of 4-methyl-N-phenyl-2-pyrimidinamine is often utilized in the design of bioactive molecules due to its ability to participate in hydrogen bonding and π-π stacking interactions. Its stability under various reaction conditions makes it suitable for further functionalization, enabling the synthesis of more complex heterocyclic systems. The compound exhibits potential applications in medicinal chemistry, including kinase inhibition and antimicrobial activity.
53112-26-8 structure
Product Name:4-Methyl-N-phenyl-2-pyrimidinamine
CAS No:53112-26-8
MF:C11H11N3
MW:185.225141763687
CID:1580925
PubChem ID:12817738
Update Time:2025-07-02
4-Methyl-N-phenyl-2-pyrimidinamine Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-N-phenyl-2-pyrimidinamine
- 4-methyl-N-phenylpyrimidin-2-amine
- AKOS027381115
- SCHEMBL4624975
- 53112-26-8
- DTXSID20510636
- 2-Pyrimidinamine, 4-methyl-N-phenyl-
-
- Inchi: 1S/C11H11N3/c1-9-7-8-12-11(13-9)14-10-5-3-2-4-6-10/h2-8H,1H3,(H,12,13,14)
- InChI Key: QYVJAFZWBTUAJF-UHFFFAOYSA-N
- SMILES: N(C1N=CC=C(C)N=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 185.09543
- Monoisotopic Mass: 185.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 37.8Ų
Experimental Properties
- Density: 1.17
- Boiling Point: 347.8°C at 760 mmHg
- Flash Point: 164.1°C
- Refractive Index: 1.634
- PSA: 37.81
4-Methyl-N-phenyl-2-pyrimidinamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AG56838-1mg |
4-Methyl-N-phenylpyrimidin-2-amine |
53112-26-8 | 1mg |
$317.00 | 2024-04-19 | ||
| A2B Chem LLC | AG56838-5mg |
4-Methyl-N-phenylpyrimidin-2-amine |
53112-26-8 | 5mg |
$357.00 | 2024-04-19 | ||
| A2B Chem LLC | AG56838-10mg |
4-Methyl-N-phenylpyrimidin-2-amine |
53112-26-8 | 10mg |
$386.00 | 2024-04-19 | ||
| A2B Chem LLC | AG56838-25mg |
4-Methyl-N-phenylpyrimidin-2-amine |
53112-26-8 | 25mg |
$490.00 | 2024-04-19 | ||
| A2B Chem LLC | AG56838-50mg |
4-Methyl-N-phenylpyrimidin-2-amine |
53112-26-8 | 50mg |
$706.00 | 2024-04-19 | ||
| A2B Chem LLC | AG56838-100mg |
4-Methyl-N-phenylpyrimidin-2-amine |
53112-26-8 | 100mg |
$995.00 | 2024-04-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673802-100mg |
4-Methyl-N-phenylpyrimidin-2-amine |
53112-26-8 | 98% | 100mg |
¥1996.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673802-250mg |
4-Methyl-N-phenylpyrimidin-2-amine |
53112-26-8 | 98% | 250mg |
¥3439.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673802-1g |
4-Methyl-N-phenylpyrimidin-2-amine |
53112-26-8 | 98% | 1g |
¥10320.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673802-5g |
4-Methyl-N-phenylpyrimidin-2-amine |
53112-26-8 | 98% | 5g |
¥35093.00 | 2024-05-10 |
4-Methyl-N-phenyl-2-pyrimidinamine Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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